Cas no 723759-59-9 (Cyclopropanecarboxylicacid, 2,3-dimethylphenyl ester)

• Product Name: Cyclopropanecarboxylicacid, 2,3-dimethylphenyl ester
• CAS No: 723759-59-9
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 558573
• PubChem ID: 836902
• Update Time: 2025-05-27

Cyclopropanecarboxylicacid, 2,3-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2,3-dimethylphenyl ester
• (2,3-dimethylphenyl) cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester (9CI)
• 2,3-dimethylphenyl cyclopropanecarboxylate
• AC1LHF2K
• AG-G-84842
• AN-652
• CTK5D6004
• MolPort-002-827-279
• 723759-59-9
• DTXSID00356913
• Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester
• AN-652/42191173
• IKNGHLJKRKVYEC-UHFFFAOYSA-N

• Inchi： 1S/C12H14O2/c1-8-4-3-5-11(9(8)2)14-12(13)10-6-7-10/h3-5,10H,6-7H2,1-2H3
• InChI Key： IKNGHLJKRKVYEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)C=1C)C(C1CC1)=O

Computed Properties

• Exact Mass: 190.099379685g/mol
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on Cyclopropanecarboxylicacid, 2,3-dimethylphenyl ester

Comprehensive Analysis of Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester (CAS No. 723759-59-9)

Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester (CAS No. 723759-59-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This ester derivative, characterized by its unique cyclopropane ring and 2,3-dimethylphenyl moiety, exhibits intriguing chemical properties that make it a valuable intermediate in various industrial applications. Researchers and manufacturers are increasingly exploring its potential due to its structural versatility and reactivity.

The compound's cyclopropane backbone is particularly noteworthy, as this three-membered ring structure is known for its high ring strain and reactivity. This feature often translates into enhanced biological activity or unique material properties, making Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester a subject of interest for drug discovery and advanced material development. Recent studies have focused on how the 2,3-dimethylphenyl group influences the compound's stability and interaction with other molecules, which is crucial for its application in catalysis and polymer chemistry.

In the pharmaceutical sector, derivatives of Cyclopropanecarboxylic acid have shown promise as building blocks for active pharmaceutical ingredients (APIs). The esterification with 2,3-dimethylphenol introduces additional steric and electronic effects that can modulate drug-receptor interactions. This has led to growing interest in CAS 723759-59-9 as a potential precursor for novel therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial drug development.

From a synthetic chemistry perspective, the preparation of Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester typically involves esterification reactions between cyclopropanecarbonyl chloride and 2,3-dimethylphenol. Optimizing these reactions for higher yields and purity is a current focus in process chemistry, with many researchers investigating green chemistry approaches to reduce environmental impact. The compound's molecular weight and logP value are frequently discussed parameters in these studies, as they influence both synthetic feasibility and end-use applications.

Material scientists have explored the compound's potential as a monomer or additive in polymer systems. The rigid cyclopropane structure can impart desirable mechanical properties to polymers, while the aromatic 2,3-dimethylphenyl group may contribute to thermal stability. These characteristics have led to investigations into specialty coatings, adhesives, and high-performance materials where CAS 723759-59-9 could offer unique advantages over conventional additives.

Analytical characterization of Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for quality control in industrial production and for verifying the compound's structure in research settings. The boiling point and melting point of this ester are important physical properties that determine its handling and storage requirements in various applications.

Recent trends in chemical research have seen increased interest in sustainable and bio-based alternatives to traditional chemical intermediates. While Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester is currently synthesized from petrochemical sources, there is growing exploration of potential biotechnological routes to similar structures. This aligns with broader industry movements toward green chemistry and reduced environmental footprint, making CAS 723759-59-9 relevant in discussions about sustainable chemical production.

In terms of commercial availability, Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester is typically supplied by specialty chemical manufacturers in various purity grades. The global market for such fine chemicals has been expanding, driven by demand from pharmaceutical and advanced material sectors. Pricing and supply chain considerations for CAS 723759-59-9 are influenced by factors such as raw material availability, production scale, and regional regulatory environments.

Safety assessments of Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester indicate that standard laboratory precautions for handling organic compounds should be observed. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this chemical. Material safety data sheets (MSDS) provide detailed guidance on storage conditions, typically recommending cool, dry environments away from incompatible substances.

Future research directions for Cyclopropanecarboxylic acid, 2,3-dimethylphenyl ester may explore its potential in emerging fields such as organic electronics or as a ligand in catalytic systems. The compound's structural features make it an interesting candidate for these applications, and ongoing studies continue to uncover new possibilities for this versatile chemical intermediate. As synthetic methodologies advance and application requirements evolve, CAS 723759-59-9 is likely to maintain its relevance in chemical research and industrial chemistry.